Cas no 652995-32-9 (L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-)
652995-32-9 structure
Product Name:L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
CAS No:652995-32-9
MF:C32H57N11O14S
MW:851.925286054611
CID:400887
Update Time:2024-01-29
L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
- L-Valine, L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
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- Inchi: 1S/C32H57N11O14S/c1-14(2)24(32(56)57)42-22(48)10-37-31(55)25(15(3)46)43-23(49)9-36-27(51)18(8-21(35)47)39-28(52)17(6-4-5-7-33)38-30(54)20(13-58)41-29(53)19(12-45)40-26(50)16(34)11-44/h14-20,24-25,44-46,58H,4-13,33-34H2,1-3H3,(H2,35,47)(H,36,51)(H,37,55)(H,38,54)(H,39,52)(H,40,50)(H,41,53)(H,42,48)(H,43,49)(H,56,57)/t15-,16+,17+,18+,19+,20+,24+,25+/m1/s1
- InChI Key: LTFLCVXYHKIZQQ-BMUWMULZSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CS)NC(=O)[C@H](CO)NC(=O)[C@H](CO)N
Computed Properties
- Exact Mass: 851.38111
Experimental Properties
- Density: 1.380±0.06 g/cm3(Predicted)
- Boiling Point: 1499.5±65.0 °C(Predicted)
- PSA: 425.92
- pka: 3.35±0.10(Predicted)
L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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